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Compound of Interest

Compound Name: AZ8010

Cat. No.: B15581992

For researchers, scientists, and drug development professionals, understanding the cross-
reactivity profile of a kinase inhibitor is paramount for interpreting experimental results and
predicting potential off-target effects. This guide provides a comparative analysis of AZ8010, a
known inhibitor of TANK-binding kinase 1 (TBK1) and IkB kinase € (IKKg), with other commonly
used inhibitors targeting the same pathway. The information is supported by available
experimental data and detailed methodologies for key assays.

Executive Summary

AZ8010 is a potent inhibitor of the non-canonical IkB kinases TBK1 and IKKg, which are crucial
components of innate immunity signaling pathways. While comprehensive kinome-wide
screening data for AZ8010 is not readily available in the public domain, existing research
indicates its activity extends to the Fibroblast Growth Factor Receptor (FGFR) family. This
guide compares the known target profile of AZ8010 with alternative TBK1/IKKe inhibitors—BX-
795, MRT67307, and Amlexanox—for which more extensive cross-reactivity data is available.
This comparative approach aims to provide researchers with a framework for selecting the
most appropriate inhibitor for their experimental needs, considering both on-target potency and
off-target effects.

Data Presentation: Kinase Inhibitor Selectivity
Profile
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The following table summarizes the inhibitory activity (IC50) of AZ8010 and selected alternative
compounds against their primary targets and a range of off-target kinases. It is important to
note the limited availability of broad-spectrum kinase screening data for AZ8010.

. AZ8010 IC50 BX-795 IC50 MRT67307 Amlexanox
Kinase Target
(nM) (nM) IC50 (nM) IC50 (nM)
Data not
TBK1 ) 6 19 ~1500
available
Data not
IKKe ] 68 160 ~1500
available
o Data not Data not
FGFR1 Potent Inhibition >10,000 ] )
available available
Data not Data not
FGFR2 Potent Inhibition >10,000
available available
o Data not Data not
FGFR3 Potent Inhibition >10,000
available available
Data not Data not Data not
PDK1 ) 6 ] ]
available available available
Data not Data not Data not
Aurora B 25
available available available
Data not Data not Data not
MARK3 ) 8 ) )
available available available
Data not Data not Data not
ERKS ) 20 ] ]
available available available
Data not Data not Data not
ULK1 ] ] 24 ]
available available available
Data not Data not Data not o
GRK5 ) ) ] Potent Inhibition
available available available

Note: "Data not available" indicates that specific IC50 values were not found in the searched
public domain literature. "Potent Inhibition” for AZ8010 against FGFRs is noted from a study
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demonstrating its efficacy, though specific IC50 values were not provided in the excerpt.

Signaling Pathway and Experimental Workflow
Visualizations

To aid in the conceptualization of the inhibitor's mechanism and the methods for its
characterization, the following diagrams are provided.
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TBK1/IKKe Signaling Pathway Inhibition by AZ8010.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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